Cas no 2097916-24-8 (N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-1-(2-methoxyphenyl)cyclopropane-1-carboxamide)

N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-1-(2-methoxyphenyl)cyclopropane-1-carboxamide structure
2097916-24-8 structure
Product Name:N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-1-(2-methoxyphenyl)cyclopropane-1-carboxamide
CAS No:2097916-24-8
MF:C21H21NO3S
MW:367.461344480515
CID:5753535
PubChem ID:121179480
Update Time:2025-07-09

N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-1-(2-methoxyphenyl)cyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-1-(2-methoxyphenyl)cyclopropane-1-carboxamide
    • 2097916-24-8
    • AKOS032466135
    • F6521-4317
    • N-(2-(benzo[b]thiophen-3-yl)-2-hydroxyethyl)-1-(2-methoxyphenyl)cyclopropanecarboxamide
    • Inchi: 1S/C21H21NO3S/c1-25-18-8-4-3-7-16(18)21(10-11-21)20(24)22-12-17(23)15-13-26-19-9-5-2-6-14(15)19/h2-9,13,17,23H,10-12H2,1H3,(H,22,24)
    • InChI Key: DJZKUUZGJYBDBQ-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2C(=C1)C(CNC(C1(C2C=CC=CC=2OC)CC1)=O)O

Computed Properties

  • Exact Mass: 367.12421471g/mol
  • Monoisotopic Mass: 367.12421471g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 510
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 86.8Ų

N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-1-(2-methoxyphenyl)cyclopropane-1-carboxamide Pricemore >>

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Additional information on N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-1-(2-methoxyphenyl)cyclopropane-1-carboxamide

Comprehensive Overview of N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-1-(2-methoxyphenyl)cyclopropane-1-carboxamide (CAS No. 2097916-24-8)

N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-1-(2-methoxyphenyl)cyclopropane-1-carboxamide, with the CAS number 2097916-24-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a benzothiophene moiety, a hydroxyethyl group, and a methoxyphenyl-substituted cyclopropane carboxamide. Its intricate design makes it a promising candidate for drug discovery, particularly in targeting specific enzymatic pathways or receptors.

In recent years, the demand for novel small-molecule inhibitors and modulators has surged, driven by advancements in precision medicine and personalized therapies. Researchers are particularly interested in compounds like N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-1-(2-methoxyphenyl)cyclopropane-1-carboxamide due to their potential applications in treating neurological disorders, inflammatory conditions, and metabolic diseases. The presence of the benzothiophene ring, known for its bioactivity, enhances the compound's interaction with biological targets.

The synthesis of CAS 2097916-24-8 involves multi-step organic reactions, including cyclopropanation and amide coupling, which require precise control over reaction conditions to achieve high yields and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring its suitability for further pharmacological studies. The methoxyphenyl group in the structure contributes to its lipophilicity, potentially improving membrane permeability and bioavailability.

One of the most searched questions in the context of N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-1-(2-methoxyphenyl)cyclopropane-1-carboxamide revolves around its mechanism of action and therapeutic potential. Preliminary studies suggest that this compound may act as a selective modulator of certain G-protein-coupled receptors (GPCRs), which are critical in signal transduction. Additionally, its hydroxyethyl side chain could facilitate hydrogen bonding with target proteins, enhancing binding affinity.

From an SEO perspective, keywords such as "benzothiophene derivatives," "cyclopropane carboxamide," and "small-molecule drug discovery" are highly relevant to this compound. These terms align with current trends in medicinal chemistry and biopharmaceutical research, where there is a growing emphasis on structure-activity relationships (SAR) and rational drug design. By focusing on these aspects, this article aims to address the curiosity of researchers and industry professionals seeking in-depth information on CAS 2097916-24-8.

In conclusion, N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-1-(2-methoxyphenyl)cyclopropane-1-carboxamide represents a fascinating area of study in modern chemistry and pharmacology. Its structural complexity and potential biological activities make it a valuable subject for ongoing research. As the scientific community continues to explore its applications, this compound may pave the way for innovative therapeutic solutions in the years to come.

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